molecular formula C21H24Cl2N2O3S B589301 4-Dbbps CAS No. 150457-40-2

4-Dbbps

Cat. No.: B589301
CAS No.: 150457-40-2
M. Wt: 455.394
InChI Key: CGJJWGDOYLFLKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Dbbps, also known as this compound, is a useful research compound. Its molecular formula is C21H24Cl2N2O3S and its molecular weight is 455.394. The purity is usually 95%.
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Properties

CAS No.

150457-40-2

Molecular Formula

C21H24Cl2N2O3S

Molecular Weight

455.394

IUPAC Name

2,6-ditert-butyl-4-(6,7-dichloro-1,1-dioxo-4H-1$l^{6}

InChI

InChI=1S/C21H24Cl2N2O3S/c1-20(2,3)12-7-11(8-13(18(12)26)21(4,5)6)19-24-16-9-14(22)15(23)10-17(16)29(27,28)25-19/h7-10,24-25H,1-6H3

InChI Key

CGJJWGDOYLFLKM-UHFFFAOYSA-N

SMILES

CC(C)(C)C1=CC(=C2NC3=CC(=C(C=C3S(=O)(=O)N2)Cl)Cl)C=C(C1=O)C(C)(C)C

Synonyms

4-(6,7-dichloro-4H-1,2,4-benzothiadiazine-3-yl)-2,6-bis(1,1-dimethylethyl)phenol-S,S-dioxide

Origin of Product

United States

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